Cas no 1105223-16-2 (2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methoxyphenyl)acetamide
• CAS No: 1105223-16-2
• MF: C₂₁H₁₆ClN₃O₃S
• MW: 425.888042449951
• CID: 5388012
• Update Time: 2025-10-28

2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 7-(4-Chlorophenyl)-N-(4-methoxyphenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
• 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C21H16ClN3O3S/c1-28-16-8-6-15(7-9-16)24-18(26)10-25-12-23-19-17(11-29-20(19)21(25)27)13-2-4-14(22)5-3-13/h2-9,11-12H,10H2,1H3,(H,24,26)
• InChI Key： QWOOVUMXFANJIE-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(OC)C=C2)=O)C(=O)C2SC=C(C3=CC=C(Cl)C=C3)C=2N=1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.99±0.70(Predicted)

Additional information on 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methoxyphenyl)acetamide

Comprehensive Analysis of 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methoxyphenyl)acetamide (CAS 1105223-16-2)

2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methoxyphenyl)acetamide, with the CAS number 1105223-16-2, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the thieno[3,2-d]pyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both 4-chlorophenyl and 4-methoxyphenyl moieties in its structure enhances its potential as a scaffold for drug development, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing interest in thieno[3,2-d]pyrimidine derivatives due to their applications in medicinal chemistry. Researchers are actively exploring their role in addressing conditions such as inflammation, metabolic disorders, and even certain types of cancers. The compound 1105223-16-2 stands out due to its unique structural features, which may contribute to improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These attributes make it a promising candidate for further preclinical evaluation.

In the context of current trends, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The acetamide group in this compound suggests potential interactions with biological targets like kinases or G-protein-coupled receptors (GPCRs), which are frequently investigated in drug discovery. Moreover, the incorporation of a methoxy group could influence the compound's metabolic stability, a critical factor in optimizing drug candidates for clinical use.

From a synthetic chemistry perspective, the preparation of 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methoxyphenyl)acetamide involves multi-step organic reactions, including cyclization and amide coupling. Researchers often employ techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) to confirm its purity and structural integrity. Such rigorous characterization is essential for ensuring reproducibility in pharmacological studies.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern therapeutics. By modulating specific pathways, derivatives of thieno[3,2-d]pyrimidine could offer novel mechanisms to overcome resistance in diseases like diabetes or chronic infections. This aligns with the broader scientific community's focus on developing next-generation therapeutics with improved efficacy and safety profiles.

Environmental and regulatory considerations also play a role in the study of CAS 1105223-16-2. As sustainability becomes a priority, researchers are exploring greener synthesis methods to reduce waste and energy consumption. Additionally, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being leveraged to predict the compound's behavior, accelerating the discovery process.

In summary, 2-[7-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-(4-methoxyphenyl)acetamide represents a compelling subject of research with multifaceted applications. Its structural complexity and biological relevance position it as a valuable asset in the quest for innovative therapeutic solutions. As scientific inquiry continues to evolve, this compound may unlock new possibilities in treating complex diseases and improving patient outcomes.